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Compound of Interest

Compound Name: Diethyitin diiodide
CAS No.: 2767-55-7
Cat. No.: B15345486
Get Quote
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Executive Summary: The "Frankland” Compound
Diethyltin diiodide (

) holds a unique place in chemical history as the first organotin compound ever isolated
(Frankland, 1849).[1] Despite its historical significance, it remains a chemically fragile species.
Unlike its chlorinated counterparts, the tin-iodine bond is significantly weaker and more
susceptible to homolytic cleavage by photons.

This guide addresses the specific instability of

under light exposure, providing a mechanistic understanding of its degradation, diagnostic
protocols for purity assessment, and rigorous storage architectures to maintain reagent
integrity.

CRITICAL SAFETY WARNING: Diethyltin diiodide is a potent neurotoxin. It was a primary
component in the "Stalinon"” tragedy, leading to severe neurological damage and fatalities [1].
[2] All manipulations described below must occur inside a certified chemical fume hood with full
PPE (double nitrile gloves, safety goggles, lab coat).
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The Photolytic Cascade: Mechanism of Degradation

Question: Why does my diethyltin diiodide turn
yellow/brown?

Answer: The discoloration is a direct result of photolysis (light-induced decomposition).

The Sn-1 bond energy is relatively low compared to Sn-Cl or Sn-C bonds. Upon exposure to UV
or visible light, the molecule undergoes homolytic cleavage. This generates an iodine radical (

) and a diethyltin radical. Two iodine radicals rapidly recombine to form molecular iodine (
), which is deeply colored (violet in vapor, brown/yellow in solution or solid matrix).

Simultaneously, the reactive organotin radical is highly susceptible to attack by atmospheric
oxygen or moisture, leading to the formation of diethyltin oxide (

), an insoluble white solid.

Visualizing the Pathway

The following diagram illustrates the degradation flow from a pure precursor to contaminated
byproducts.
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Figure 1: Photolytic and oxidative degradation pathway of diethyltin diiodide.

Diagnostic Protocol: Is My Reagent Compromised?
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Question: How do | verify the purity of my stored
sample?

Answer: Use the Visual-Melting Point (VMP) check. Do not rely solely on NMR, as
paramagnetic iodine species can broaden peaks and obscure impurities.

Diagnostic Pure State Degraded State Action
Pale Yellow
White / Colorless Yellow: Purify. Brown:
Color ] ] Orange )
Crystalline Solid Discard/Reprocess.
Brown

Transparent crystals _ _
) ) ) Opaque, sticky, or wet  Wet: Hydrolysis has
Clarity (if large) or white
appearance occurred.
powder

] Turbidity indicates
Fully soluble in

Solubility Turbid/Cloudy solution formation. Filter
or Benzene
before use.
] ] Sharp (Refer to Broad range or Recrystallize if range
Melting Point .
specific CoA¥) depressed MP >2°C.

*Note: Melting points for organotin iodides can vary by synthesis method. Always compare
against the Certificate of Analysis (CoA) of your specific lot.

Storage Architecture: The "Defensive" Protocol
Question: What is the optimal storage configuration to
prevent degradation?

Answer: You must construct a barrier against both photons and oxygen. A standard clear vial
on a shelf is insufficient.

The 4-Layer Protection System:
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Primary Container: Amber glass vial with a Teflon-lined screw cap. (Avoid polyethylene caps;
iodine can diffuse into them).

Atmosphere: Inert gas blanket (Argon is superior to Nitrogen due to higher density).

Physical Barrier: Wrap the vial in aluminum foil or opaque electrical tape to block 100% of
incident light.

Environment: Store at 2°C to 8°C (Refrigerator) or -20°C (Freezer) to kinetically slow the
radical recombination rates.
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Figure 2: Decision tree for correct storage of light-sensitive organotin iodides.

Recovery & Troubleshooting
Question: Can | salvage a sample that has turned
yellow?
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Answer: Yes, if the degradation is minor (pale yellow). If the sample is dark brown or sticky,
disposal is recommended due to the formation of complex tin oxides.

Recrystallization Protocol:

Solvent Choice: Use anhydrous Toluene or Petroleum Ether (boiling range 60-80°C). Avoid
alcohols, as they can promote solvolysis [2].

o Dissolution: Dissolve the yellow solid in the minimum amount of warm solvent (approx. 40-
50°C) under an inert atmosphere (Argon/Nitrogen).

o Filtration: If the solution is cloudy (indicating

), filter rapidly through a sintered glass funnel or a syringe filter (PTFE).

o Crystallization: Cool the filtrate slowly to -20°C. Pure

should crystallize as white needles/prisms.

» lodine Removal: The mother liquor will retain the free iodine (appearing yellow/brown).
Decant carefully.

e Drying: Dry the crystals under high vacuum in the dark.

Question: Why is my "pure" sample fuming?

Answer: Organotin iodides can hydrolyze to release HI (Hydroiodic acid) vapor if exposed to
moisture, or release

vapor if photolyzed. "Fuming" indicates a breach of containment.
o Action: Immediately place the container in a fume hood. Do not inhale. Assessing the cap

integrity is critical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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